1-(3-bromobenzyl)-4-(3-methoxyphenyl)piperazine

• IUPAC Name: 1-[(3-bromophenyl)methyl]-4-(3-methoxyphenyl)piperazine
• InChI: InChI=1S/C18H21BrN2O/c1-22-18-7-3-6-17(13-18)21-10-8-20(9-11-21)14-15-4-2-5-16(19)12-15/h2-7,12-13H,8-11,14H2,1H3
• InChI Key: DWICSOCDGDITPS-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)N2CCN(CC2)CC3=CC(=CC=C3)Br
• Molecular Formula: C18H21BrN2O
• Molecular Weight: 361.3 g/mol

Description

1-(3-bromobenzyl)-4-(3-methoxyphenyl)piperazine, also known as BBMPP, is a chemical compound that belongs to the piperazine family. BBMPP has been extensively studied for its potential applications in scientific research.

Mechanism of Action

The exact mechanism of action of 1-(3-bromobenzyl)-4-(3-methoxyphenyl)piperazine is not fully understood. However, it is believed to act as a partial agonist at the serotonin 5-HT1A receptor and a dopamine D2 receptor antagonist. This dual action is thought to contribute to its potential therapeutic effects.
Biochemical and physiological effects:
1-(3-bromobenzyl)-4-(3-methoxyphenyl)piperazine has been shown to affect various biochemical and physiological processes. It has been found to increase the levels of neurotransmitters such as serotonin and dopamine in the brain. 1-(3-bromobenzyl)-4-(3-methoxyphenyl)piperazine has also been shown to modulate the activity of the hypothalamic-pituitary-adrenal (HPA) axis, which is involved in the body's response to stress.

Advantages and Limitations for Lab Experiments

1-(3-bromobenzyl)-4-(3-methoxyphenyl)piperazine has several advantages for use in lab experiments. It is stable and easy to handle, and its synthesis method is well-established. However, 1-(3-bromobenzyl)-4-(3-methoxyphenyl)piperazine has some limitations as well. It is relatively expensive compared to other compounds, and its effects on different receptor subtypes are not fully understood.

Future Directions

There are several future directions for 1-(3-bromobenzyl)-4-(3-methoxyphenyl)piperazine research. One direction is to further investigate its potential therapeutic applications in neurological disorders. Another direction is to study its effects on other receptor subtypes and its potential interactions with other compounds. Additionally, further research is needed to understand the long-term effects of 1-(3-bromobenzyl)-4-(3-methoxyphenyl)piperazine use and its potential side effects.
Conclusion:
In conclusion, 1-(3-bromobenzyl)-4-(3-methoxyphenyl)piperazine is a promising chemical compound with potential applications in scientific research. Its synthesis method is well-established, and it has been shown to affect various biochemical and physiological processes. Further research is needed to fully understand its mechanism of action and its potential therapeutic applications.

Synthesis Methods

1-(3-bromobenzyl)-4-(3-methoxyphenyl)piperazine can be synthesized using a variety of methods. One of the commonly used methods involves the reaction between 3-bromobenzyl chloride and 3-methoxyphenylpiperazine in the presence of a base such as sodium hydroxide. The reaction yields 1-(3-bromobenzyl)-4-(3-methoxyphenyl)piperazine as a white crystalline solid.

Scientific Research Applications

1-(3-bromobenzyl)-4-(3-methoxyphenyl)piperazine has been used in various scientific research studies, particularly in the field of neuroscience. It has been shown to have potential applications in the treatment of neurological disorders such as depression, anxiety, and schizophrenia. 1-(3-bromobenzyl)-4-(3-methoxyphenyl)piperazine has also been used in studies related to drug addiction and withdrawal.